3-(2-fluorophenyl)-8-methoxy-2-propionyl-3,3a,4,5-tetrahydro-2H-benzo[g]indazole

• IUPAC Name: 1-[3-(2-fluorophenyl)-8-methoxy-3,3a,4,5-tetrahydrobenzo[g]indazol-2-yl]propan-1-one
• InChI: InChI=1S/C21H21FN2O2/c1-3-19(25)24-21(15-6-4-5-7-18(15)22)16-11-9-13-8-10-14(26-2)12-17(13)20(16)23-24/h4-8,10,12,16,21H,3,9,11H2,1-2H3
• InChI Key: KPHGDHLSXBJZHA-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1C(C2CCC3=C(C2=N1)C=C(C=C3)OC)C4=CC=CC=C4F
• Molecular Formula: C21H21FN2O2
• Molecular Weight: 352.4 g/mol

Description

Indazole derivatives, which this compound is a part of, are important in medicinal chemistry due to their wide range of biological activities. They are found in many synthetic drug molecules and bind with high affinity to multiple receptors, making them useful in developing new therapeutic agents.

Chemical Reactions Analysis

Indazoles can undergo a variety of chemical reactions, including electrophilic substitution due to the presence of π-electrons. The specific reactions that this compound can undergo would depend on its exact structure and the conditions under which it is reacted.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Indazoles are generally crystalline and colorless, and they are aromatic due to the presence of a benzenoid nucleus.

Mechanism of Action

The mechanism of action of indazole derivatives can vary widely depending on their exact structure and the biological target they interact with. Some indazole derivatives have been found to have antiviral, anti-inflammatory, anticancer, and other activities.

Future Directions

Indazole derivatives have diverse biological activities and have significant potential for further exploration for new therapeutic possibilities. Future research could focus on synthesizing new derivatives and studying their properties and biological activities.